Cas no 886900-14-7 (3-(4-fluorophenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide)

• Product Name: 3-(4-fluorophenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide
• CAS No: 886900-14-7
• MF: C₂₂H₁₇FN₄O₃S₂
• MW: 468.523785352707
• CID: 5478476
• Update Time: 2025-07-09

3-(4-fluorophenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)propanamide
• 3-(4-fluorophenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C22H17FN4O3S2/c23-15-4-7-18(8-5-15)31-12-10-21(28)26(14-16-3-1-2-11-24-16)22-25-19-9-6-17(27(29)30)13-20(19)32-22/h1-9,11,13H,10,12,14H2
• InChI Key： UTLSBVOBTCMMHJ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C([N+]([O-])=O)C=C2S1)CC1=NC=CC=C1)(=O)CCSC1=CC=C(F)C=C1

Additional information on 3-(4-fluorophenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide

Compound CAS No 886900-14-7: 3-(4-fluorophenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide

Introduction to the Compound

The compound CAS No 886900-14-7, known as 3-(4-fluorophenyl)sulfanyl-N-(6-nitro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylpropanamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their potential applications in various fields, including pharmacology, materials science, and catalysis. The molecule's structure incorporates several functional groups: a sulfanyl group attached to a fluorophenyl ring, a nitro-substituted benzothiazole moiety, and a pyridine ring. These groups contribute to the compound's unique chemical properties and reactivity.

Chemical Structure and Synthesis

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and oxidation steps. The starting materials typically include aromatic precursors such as fluorobenzene derivatives and benzothiazole intermediates. The introduction of the sulfanyl group is achieved through a thioether formation reaction, while the nitro group on the benzothiazole ring is introduced via nitration under controlled conditions. The final step involves the coupling of the pyridine ring to complete the molecule's structure.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in its production process.

Pharmacological Activity and Applications

One of the most promising aspects of this compound is its potential pharmacological activity. Studies have shown that it exhibits antimicrobial properties, making it a candidate for developing new antibiotics. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in recent research papers.

In the field of materials science, this compound has shown potential as a building block for advanced materials such as organic semiconductors and sensors. Its electronic properties make it suitable for applications in optoelectronics and nanotechnology.

Safety and Environmental Considerations

As with any chemical compound, understanding its safety profile is crucial. Initial toxicity studies indicate that this compound has low acute toxicity when administered in controlled doses. However, further long-term studies are required to assess its potential chronic effects.

From an environmental perspective, researchers are investigating its biodegradability and potential impact on ecosystems. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for responsible handling and disposal practices.

Future Directions and Research Opportunities

The future of this compound lies in exploring its full range of applications across diverse fields. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability for therapeutic use. Additionally, efforts are being made to modify its structure to improve its stability and solubility for industrial applications.

Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of this compound into commercial products. Its unique combination of functional groups makes it a versatile platform for innovation in drug discovery and materials science.